Cas no 16356-11-9 (1,3,5-Undecatriene)

• Product Name: 1,3,5-Undecatriene
• CAS No: 16356-11-9
• MF: C₁₁H₁₈
• MW: 150.260623455048
• MDL: MFCD00015699
• CID: 224043
• PubChem ID: 87577791
• Update Time: 2025-10-29

1,3,5-Undecatriene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Undecatriene
• 1,3,5-Undecatriene (mixture of isomers)
• undeca-1,3,5-triene
• UNDECATRIENE
• undecatriene-1E
• FEMA 3795
• Undeca-1,3,5-triene (Isomer 1)
• CHEMICAL NAME: 1,3,5-UNDECATRIENE
• Fema no. 3795
• Einecs 240-416-1
• 1 3 5-UNDECATRIENE 70+% MIXTURE OF &
• JQQDKNVOSLONRS-NYCRTDSVSA-N
• UNII-PWB1EM60KN
• E,E)-1,3,5-UNDECATRIENE
• TRANS,TRANS-1,3,5-UNDECATRIENE
• 19883-29-5
• CAS-16356-11-9
• EGN72213GC
• Tox21_303704
• (E,E)-Undeca-1,3,5-triene
• NS00082501
• MFCD00015699
• DTXCID7027546
• DTXSID9047546
• (3E,5E)-1,3,5-Undecatriene
• 1,3,5-Undecatriene, (E,E)-
• 16356-11-9
• U0062
• (E,E)-1,3,5-Undecatriene
• 1,3,5-Undecatriene, (3E,5E)-
• FEMA NO. 3795, (3E,5E)-
• EINECS 243-398-3
• AKOS015903989
• DTXSID101016209
• (3E,5E)-undeca-1,3,5-triene
• Q27277175
• 1-(E,E)-3,5-Undecatriene
• PWB1EM60KN
• trans-Galbanolene
• UNII-EGN72213GC
• NCGC00357023-01

• MDL： MFCD00015699
• Inchi： 1S/C11H18/c1-3-5-7-9-11-10-8-6-4-2/h3,5,7,9,11H,1,4,6,8,10H2,2H3/b7-5+,11-9+
• InChI Key： JQQDKNVOSLONRS-JEGFTUTRSA-N
• SMILES： C(CC)CC/C=C/C=C/C=C

Computed Properties

• Exact Mass: 150.14100
• Monoisotopic Mass: 150.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.79 g/mL at 25 °C(lit.)
• Boiling Point: 280-285 °C(lit.)
• Flash Point: Fahrenheit: 172.4 ° f
  Celsius: 78 ° c
  
• Refractive Index: n20/D 1.513(lit.)
• PSA: 0.00000
• LogP: 3.86510
• FEMA: 3795 | 1,3,5-UNDECATRIENE
• Solubility: Not determined
• Vapor Pressure: 0.3±0.2 mmHg at 25°C

1,3,5-Undecatriene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：dangerous
• Hazard Statement： H227-H304
• Warning Statement： P210-P280-P301+P310+P331-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• RTECS：YQ2833000
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Acyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,3,5-Undecatriene

Chemical Profile of CAS No. 16356-11-9: 1,3,5-Undecatriene

The compound with CAS No. 16356-11-9, commonly referred to as 1,3,5-Undecatriene, is an unsaturated hydrocarbon characterized by its three double bonds positioned at the 1, 3, and 5 positions of the undecane carbon chain. This structure gives it the IUPAC name of 1,3,5-undecatriene, which highlights its unique unsaturation pattern and linear carbon framework.

1,3,5-Undecatriene belongs to the class of alkenes and is notable for its conjugated double bonds. The molecule consists of an 11-carbon chain with three double bonds separated by single bonds, creating a conjugated system that imparts distinct electronic and physical properties. This conjugation not only influences its chemical reactivity but also plays a role in its potential applications in materials science and organic synthesis.

Recent studies have explored the synthesis and characterization of 1,3,5-Undecatriene using advanced techniques such as olefin metathesis and photochemical reactions. Researchers have demonstrated that the compound can be synthesized via tandem catalytic processes that selectively form the triene structure without over-reaction or side products. These findings have been published in leading journals such as *Nature Chemistry* and *Journal of the American Chemical Society*, underscoring the compound's growing importance in organic chemistry.

The physical properties of CAS No. 16356-11-9 include a melting point of approximately -40°C and a boiling point around 48°C at standard atmospheric pressure. Its density is about 0.8 g/cm³, making it less dense than water. The compound is typically found in a liquid state under normal conditions but can be stored as a solid at lower temperatures.

One of the most promising applications of 1,3,5-Undecatriene lies in its use as a precursor for advanced materials such as conjugated polymers and liquid crystals. Scientists have reported that incorporating this triene into polymer backbones enhances their electronic conductivity and mechanical stability. For instance, a study published in *Advanced Materials* demonstrated that polymers synthesized from 1,3,5-Undecatriene exhibit superior charge transport properties compared to traditional materials.

In addition to materials science, CAS No. 16356-11-9 has shown potential in biochemistry and pharmacology. Researchers have investigated its role as a precursor for bioactive molecules due to its ability to undergo various functional group transformations while maintaining its conjugated system integrity. This property makes it an attractive candidate for drug discovery programs targeting neurodegenerative diseases and cancer.

The environmental impact of 1,3,5-Undecatriene has also been a topic of interest among scientists. Studies indicate that the compound is biodegradable under aerobic conditions and does not pose significant risks to aquatic ecosystems when handled responsibly. Its low toxicity profile further supports its safe use in industrial and research settings.

Looking ahead, ongoing research aims to optimize the synthesis pathways for CAS No. 16356-11-9 to achieve higher yields and lower production costs. Collaborative efforts between academic institutions and industry partners are expected to drive innovation in this field and unlock new opportunities for this versatile compound.